Cas no 1250507-87-9 (1-Methoxy-3,3,5-trimethylcyclohexane-1-carboxylic acid)

1-Methoxy-3,3,5-trimethylcyclohexane-1-carboxylic acid is a cyclohexane derivative featuring a methoxy group and a carboxylic acid functionality at the 1-position, along with three methyl substituents at the 3,3, and 5-positions. This compound is of interest in synthetic organic chemistry due to its sterically hindered structure, which can influence reactivity and selectivity in various transformations. The presence of both electron-donating (methoxy) and electron-withdrawing (carboxylic acid) groups makes it a versatile intermediate for further functionalization. Its rigid cyclohexane backbone may also contribute to stability in certain applications. The compound's structural features suggest potential utility in pharmaceutical or agrochemical synthesis, where controlled stereochemistry and functional group compatibility are critical.
1-Methoxy-3,3,5-trimethylcyclohexane-1-carboxylic acid structure
1250507-87-9 structure
Product Name:1-Methoxy-3,3,5-trimethylcyclohexane-1-carboxylic acid
CAS No:1250507-87-9
MF:C11H20O3
MW:200.274703979492
CID:5716290
PubChem ID:78969452
Update Time:2025-06-12

1-Methoxy-3,3,5-trimethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1250507-87-9
    • EN300-701706
    • 1-methoxy-3,3,5-trimethylcyclohexane-1-carboxylic acid
    • 1-methoxy-3,3,5-trimethylcyclohexane-1-carboxylicacid
    • AKOS017417825
    • Cyclohexanecarboxylic acid, 1-methoxy-3,3,5-trimethyl-
    • 1-Methoxy-3,3,5-trimethylcyclohexane-1-carboxylic acid
    • Inchi: 1S/C11H20O3/c1-8-5-10(2,3)7-11(6-8,14-4)9(12)13/h8H,5-7H2,1-4H3,(H,12,13)
    • InChI Key: FSRRSPDMKZZUBX-UHFFFAOYSA-N
    • SMILES: O(C)C1(C(=O)O)CC(C)CC(C)(C)C1

Computed Properties

  • Exact Mass: 200.14124450g/mol
  • Monoisotopic Mass: 200.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.03±0.1 g/cm3(Predicted)
  • Boiling Point: 280.0±23.0 °C(Predicted)
  • pka: 4.97±0.50(Predicted)

1-Methoxy-3,3,5-trimethylcyclohexane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-701706-1.0g
1-methoxy-3,3,5-trimethylcyclohexane-1-carboxylic acid
1250507-87-9
1g
$0.0 2023-06-07

Additional information on 1-Methoxy-3,3,5-trimethylcyclohexane-1-carboxylic acid

Comprehensive Overview of 1-Methoxy-3,3,5-trimethylcyclohexane-1-carboxylic acid (CAS No. 1250507-87-9)

1-Methoxy-3,3,5-trimethylcyclohexane-1-carboxylic acid (CAS No. 1250507-87-9) is a specialized organic compound that has garnered significant attention in the fields of flavor and fragrance chemistry, pharmaceutical intermediates, and fine chemical synthesis. This compound, characterized by its unique cyclohexane backbone and methoxy-carboxylic acid functional groups, is widely utilized in the development of high-value aromatic ingredients and bioactive molecules. Its structural complexity and versatility make it a subject of ongoing research, particularly in the context of sustainable synthesis and green chemistry.

The growing demand for eco-friendly fragrance compounds and natural product derivatives has positioned 1-Methoxy-3,3,5-trimethylcyclohexane-1-carboxylic acid as a key intermediate in the production of plant-based scents and cosmetic additives. Researchers and manufacturers are increasingly exploring its potential as a renewable feedstock alternative to traditional petrochemical-derived ingredients. This aligns with the global shift toward sustainable personal care products, a topic frequently searched by consumers and industry professionals alike.

From a synthetic chemistry perspective, the compound's sterically hindered structure presents both challenges and opportunities. Its trimethylcyclohexane moiety influences reactivity patterns, making it a valuable model for studying steric effects in organic reactions. Recent publications have highlighted its utility in asymmetric catalysis and chiral molecule construction, addressing common search queries about advanced synthetic methodologies and stereoselective transformations.

In material science applications, derivatives of 1-Methoxy-3,3,5-trimethylcyclohexane-1-carboxylic acid have shown promise as polymer modifiers and specialty coating ingredients. The compound's ability to impart specific physicochemical properties to materials responds to industry searches for performance-enhancing additives. Its thermal stability and compatibility with various matrices make it particularly relevant for high-temperature applications, a trending topic in advanced material development forums.

The analytical characterization of CAS No. 1250507-87-9 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and chromatographic methods, addressing frequent queries about compound verification protocols. Quality control specifications for this material often emphasize isomeric purity and residual solvent levels, reflecting the pharmaceutical industry's stringent requirements for intermediate compounds.

Market trends indicate rising interest in custom synthesis services for specialized compounds like 1-Methoxy-3,3,5-trimethylcyclohexane-1-carboxylic acid, particularly from research institutions and innovative formulation developers. This corresponds with increased search volumes for contract manufacturing options and small-scale chemical production solutions. The compound's scalability and process optimization potential remain active areas of investigation, addressing common industry pain points regarding cost-effective production.

From a regulatory standpoint, 1-Methoxy-3,3,5-trimethylcyclohexane-1-carboxylic acid falls under general chemical safety guidelines, with proper handling focusing on standard laboratory precautions. This responds to frequent searches about chemical handling protocols while avoiding classification concerns. The compound's environmental fate and biodegradation pathways are subjects of emerging research, aligning with growing interest in eco-toxicological assessments of industrial chemicals.

In conclusion, 1-Methoxy-3,3,5-trimethylcyclohexane-1-carboxylic acid (CAS No. 1250507-87-9) represents a multifaceted compound with diverse applications across fragrance development, pharmaceutical synthesis, and material science. Its relevance to current industry trends, including green chemistry initiatives and sustainable product formulation, ensures continued interest from both academic and industrial sectors. The compound serves as an excellent example of how specialty chemicals can bridge traditional applications with emerging technological needs.

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